BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Quizartinib
Stock Solution Preparation in Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AC220;Quizartinib

Cat. No.: B14112895

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of quizartinib stock
solutions for use in cell culture experiments. Adherence to these protocols is crucial for
ensuring the accuracy and reproducibility of experimental results.

Introduction

Quizartinib (formerly AC220) is a potent and selective second-generation FMS-like tyrosine
kinase 3 (FLT3) inhibitor.[1][2][3] It is particularly effective against FLT3 internal tandem
duplication (FLT3-ITD) mutations, which are common drivers in Acute Myeloid Leukemia
(AML).[4] Accurate preparation of quizartinib stock solutions is the first critical step for in vitro
studies investigating its efficacy and mechanism of action.

Data Presentation

The following tables summarize the key quantitative data for the preparation of quizartinib
solutions.

Table 1: Solubility of Quizartinib in Various Solvents
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Molar

Solvent Solubility (mg/mL) Concentration Reference
(mM)

DMSO =33 mg/mL >58.86 mM [1]

DMSO ~30-100 mg/mL ~53-178 mM [5]

DMSO 42 mg/mL 74.91 mM [6]

DMF 50 mg/mL ~89.18 mM [7]

DMF 10 mg/mL 17.84 mM [1]

Ethanol 0.25 mg/mL ~0.45 mM [7]

1:3 DMF:PBS (pH 7.2)  ~0.25 mg/mL ~0.45 mM [7]

Note: The molecular weight of quizartinib is 560.67 g/mol .[1][5][8][9] The dihydrochloride salt
has a molecular weight of 633.59 g/mol .[10] Ensure you are using the correct molecular weight
for your calculations based on the form of quizartinib you have.

Table 2: Storage and Stability of Quizartinib Stock Solutions
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Storage o Special
Form Stability . Reference
Temperature Conditions
) Store in a dry,
Solid (Powder) -20°C > 3 years [10]
dark place.
Aliquot to avoid
In Solvent
-80°C > 1 year repeated freeze- [1][10]
(DMSO0)
thaw cycles.
Aliquot to avoid
In Solvent
-20°C 1-6 months repeated freeze- [1][10]
(DMSO)
thaw cycles.
Not
Aqueous recommended
] 2-8°C <1 day [71[10]
Solution for long-term

storage.

Table 3: Typical IC50 Values of Quizartinib in FLT3-ITD Positive AML Cell Lines

Cell Line IC50 (nM) Reference
MV4-11 0.31-0.56 [21141191[11]
MOLM-13 0.62 - 0.89 [4][11]
MOLM-14 0.38-0.73 [4][11]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Quizartinib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of quizartinib in Dimethyl

Sulfoxide (DMSO), which is the most commonly recommended solvent.[5]

Materials:

e Quizartinib powder (MW: 560.67 g/mol )
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Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 5.61
mg of quizartinib.

o Calculation: 0.01 mol/L * 0.001 L * 560.67 g/mol = 0.0056067 g = 5.61 mg

Weighing: Carefully weigh out 5.61 mg of quizartinib powder and transfer it to a sterile
microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the quizartinib
powder.[5]

Dissolution: Vortex the solution vigorously for several minutes until the powder is completely
dissolved.[5] A clear solution should be obtained.

Troubleshooting Dissolution: If the powder does not fully dissolve:

o Gently warm the solution to 37°C.[5]

o Sonicate the tube for 5-10 minutes.[5][10]

Aliquoting: Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile polypropylene tubes. This is crucial to avoid repeated
freeze-thaw cycles which can lead to degradation of the compound.[5][10]

Storage: Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for
long-term storage (up to 1 year).[1][10]
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Protocol 2: Preparation of Working Solutions for Cell Treatment

This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working
solutions for treating cells in culture. It is important to perform serial dilutions to achieve
accurate low nanomolar concentrations.

Materials:

e 10 mM Quizartinib stock solution in DMSO

 Sterile cell culture medium appropriate for your cell line (e.g., RPMI-1640 + 10% FBS)
 Sterile microcentrifuge tubes or plates

Procedure (Example for a final concentration of 10 nM):

 Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution. For
example, to make a 10 uM intermediate solution, add 1 pL of the 10 mM stock to 999 L of
cell culture medium (a 1:1000 dilution).[5][10] Mix thoroughly by gentle pipetting.

 Final Dilution: Add the appropriate volume of the intermediate dilution to your cell culture
wells to achieve the final desired concentration. For instance, to achieve a 10 nM final
concentration in a 1 mL well volume, add 1 L of the 10 uM intermediate solution.[5][10]

e Final DMSO Concentration: It is critical to ensure the final concentration of DMSO in the cell
culture medium is non-toxic to the cells, typically below 0.5%.[5] In the example above, the
final DMSO concentration would be 0.0001%.

Mandatory Visualization
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Caption: Workflow for Quizartinib Stock and Working Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. Quizartinib: a potent and selective FLT3 inhibitor for the treatment of patients with FLT3-
ITD—positive AML - PMC [pmc.ncbi.nlm.nih.gov]

e 4. benchchem.com [benchchem.com]

e 5. benchchem.com [benchchem.com]

e 6. Quizartinib | AC220 | FLT3 inhibitor | TargetMol [targetmol.com]
e 7. cdn.caymanchem.com [cdn.caymanchem.com]

e 8. Quizartinib | FLT3 | Tocris Bioscience [tocris.com]

e 9. rndsystems.com [rndsystems.com]

e 10. benchchem.com [benchchem.com]

e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for Quizartinib Stock
Solution Preparation in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14112895#how-to-prepare-quizartinib-stock-solution-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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